3-allyl-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde

• IUPAC Name: 4-[(4-chlorophenyl)methoxy]-3-methoxy-5-prop-2-enylbenzaldehyde
• InChI: InChI=1S/C18H17ClO3/c1-3-4-15-9-14(11-20)10-17(21-2)18(15)22-12-13-5-7-16(19)8-6-13/h3,5-11H,1,4,12H2,2H3
• InChI Key: CITSPJPHVMRZRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OCC2=CC=C(C=C2)Cl)CC=C)C=O
• Molecular Formula: C18H17ClO3
• Molecular Weight: 316.8 g/mol

Description

3-allyl-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde is a chemical compound with the molecular formula C19H19ClO3. It is commonly known as allylchlorobenzyl ether methoxybenzaldehyde and is used in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-allyl-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis, which is programmed cell death. The compound also inhibits the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects
3-allyl-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. The compound has also been found to have antifungal and antibacterial properties. In addition, it has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-allyl-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde in lab experiments is its potent anticancer, antifungal, and antibacterial properties. It is also relatively easy to synthesize and purify. However, one of the limitations is its low yield, which can make it expensive to use in large-scale experiments.

Future Directions

There are several future directions for the research on 3-allyl-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde. One potential direction is to further investigate its mechanism of action and how it induces apoptosis in cancer cells. Another direction is to explore its potential as a treatment for inflammatory diseases. Additionally, more research can be done to optimize the synthesis method and improve the yield of the compound. Finally, 3-allyl-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde can be used as a starting material for the synthesis of other organic compounds with potential therapeutic applications.

Synthesis Methods

The synthesis method of 3-allyl-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde involves the reaction of 3-allyl-4-hydroxy-5-methoxybenzaldehyde with 4-chlorobenzyl chloride in the presence of a base. The reaction takes place in an organic solvent, and the product is purified through column chromatography. The yield of the product is around 50%.

Scientific Research Applications

3-allyl-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde has various scientific research applications. It is used as a starting material for the synthesis of other organic compounds. It is also used in the development of new drugs and pharmaceuticals. The compound has been found to have anticancer, antifungal, and antibacterial properties, making it a potential candidate for drug development.